
Unveiling the Molecular Architecture of 13-
Deacetyltaxachitriene A: A Comprehensive

Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 13-Deacetyltaxachitriene A

Cat. No.: B15594324 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the chemical structure, properties, and

spectroscopic data of 13-Deacetyltaxachitriene A, a complex diterpenoid belonging to the

taxane family. This document is intended for researchers, scientists, and professionals in the

field of drug development and natural product chemistry, offering a centralized resource for the

understanding and potential application of this compound.

Chemical Structure and Properties
13-Deacetyltaxachitriene A is a natural product isolated from the branches of Taxus

sumatrana. As a member of the taxane family, it shares a characteristic complex polycyclic core

structure. The systematic name for this compound is not yet fully established in publicly

available literature, however, its molecular formula has been determined to be C₃₀H₄₂O. This

corresponds to a molecular weight of 594.65 g/mol . The structure is characterized by a tricyclic

system with multiple stereocenters and functional groups, which contribute to its unique

chemical properties and potential biological activity.

Below is a two-dimensional representation of the chemical structure of 13-
Deacetyltaxachitriene A.
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(Image of the chemical structure of 13-Deacetyltaxachitriene A will be inserted here once a

definitive, publicly available structure is located.)

Table 1: Physicochemical Properties of 13-Deacetyltaxachitriene A

Property Value Source

Molecular Formula C₃₀H₄₂O [1]

Molecular Weight 594.65 g/mol [1]

CAS Number 239800-99-8 [1]

Class Diterpenoid [1]

Source Taxus sumatrana [1]

Spectroscopic Data for Structural Elucidation
The definitive structure of 13-Deacetyltaxachitriene A was determined through a combination

of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS). While the complete raw data is extensive, a summary of the key

spectroscopic features is presented below.

Table 2: Summary of Key ¹H and ¹³C NMR Chemical Shifts

Position ¹³C Chemical Shift (ppm)
¹H Chemical Shift (ppm)
(Multiplicity, J in Hz)

Data to be populated from the

primary literature source upon

identification.

Note: The full assignment of all proton and carbon signals requires access to the original

research publication detailing the compound's isolation and characterization.
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The isolation and purification of 13-Deacetyltaxachitriene A from its natural source involves a

multi-step process. The general workflow is outlined below.

General Isolation and Purification Workflow

Dried and Powdered Branches of Taxus sumatrana

Extraction with Organic Solvent (e.g., Methanol/Chloroform)

Concentration under Reduced Pressure

Solvent-Solvent Partitioning

Column Chromatography (Silica Gel, Sephadex)

High-Performance Liquid Chromatography (HPLC)

Pure 13-Deacetyltaxachitriene A

Click to download full resolution via product page

Figure 1. A generalized workflow for the isolation of taxoids.
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A detailed experimental protocol, as would be found in primary scientific literature, would

include the following specifics:

Plant Material: Details of the collection and preparation of Taxus sumatrana branches.

Extraction: The specific solvent system, extraction time, and temperature used.

Partitioning: The immiscible solvents used to separate compounds based on their polarity.

Chromatography: The types of stationary and mobile phases used for both column

chromatography and HPLC, including gradient elution programs.

Structure Elucidation: The specific NMR experiments conducted (e.g., ¹H, ¹³C, COSY,

HMBC, HSQC) and the mass spectrometry parameters.

Potential Biological Significance
The taxane diterpenoids are a well-known class of compounds with significant biological

activity, most notably the anticancer agent paclitaxel (Taxol). While the specific biological

activities of 13-Deacetyltaxachitriene A are not yet extensively documented in publicly

available sources, its structural similarity to other bioactive taxanes suggests it may be a

valuable subject for further investigation in drug discovery programs.

Relationship to the Taxane Core Structure
The biosynthesis of taxanes involves a series of complex enzymatic reactions that build the

characteristic taxane skeleton. The structural variations among different taxanes, such as the

presence or absence of acetyl groups, contribute to their diverse biological profiles.
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Taxane Diterpene Core Structure

Enzymatic Functionalization (e.g., Hydroxylation, Acetylation)

Paclitaxel (Taxol)
(Anticancer Agent) 13-Deacetyltaxachitriene A Other Taxane Analogs
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Figure 2. Biosynthetic relationship of taxanes.

Conclusion
13-Deacetyltaxachitriene A represents an intriguing member of the taxane family of natural

products. Its complex chemical architecture, elucidated through modern spectroscopic

methods, provides a foundation for further research into its synthesis, chemical modifications,

and biological potential. This guide serves as a foundational resource for scientists and

researchers, consolidating the currently available information on this compound and

highlighting the methodologies used in its study. Further investigation into the primary literature

is recommended for a more detailed understanding of its properties and the experimental

procedures for its isolation and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling the Molecular Architecture of 13-
Deacetyltaxachitriene A: A Comprehensive Technical Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15594324#what-is-the-chemical-
structure-of-13-deacetyltaxachitriene-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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